N-Nitroso Desmethyl Clozapine

• Molecular Formula: C17H16ClN5O
• Molecular Weight: 341.8 g/mol
• InChI: InChI=1S/C17H16ClN5O/c18-12-5-6-15-16(11-12)20-17(13-3-1-2-4-14(13)19-15)22-7-9-23(21-24)10-8-22/h1-6,11,19H,7-10H2
• InChIKey: ZVYFAHTVYISDOP-UHFFFAOYSA-N

N-Nitroso Desmethyl Clozapine Reference Standard

N-Nitroso Desmethyl Clozapine, formally designated as N-nitroso clozapine EP Impurity C (N-CZNC), is a drug-substance-related nitrosamine impurity (NDSRI) derived from the atypical antipsychotic clozapine. Its chemical identity is 8-chloro-11-(4-nitrosopiperazin-1-yl)-5H-dibenzo[b,e][1,4]diazepine (molecular formula C₁₇H₁₆ClN₅O, molecular weight 341.8 g/mol) [1][2]. The compound arises from nitrosation of the secondary amine moiety present in N-desmethylclozapine (norclozapine), a major metabolite and process-related impurity of clozapine, and is classified under ICH M7 as a Cohort of Concern (CoC) mutagenic impurity requiring stringent control [3][4].

Workflow Clozapine nitrosamine impurity control for ANDA/NDA risk assessment

Target Analyte N-Nitroso desmethyl clozapine (N-CZNC, EP Impurity C)

Method Context Trace-level LC-MS/MS quantification with compound-specific MRM transition

• [1] Veeprho. N-Nitroso Clozapine EP Impurity C – Product Datasheet. Catalogue No. VE0013882. Molecular Formula: C17H16ClN5O, Molecular Weight: 341.80 g/mol. View Source
• [2] SynZeal. Clozapine Nitroso EP Impurity C – Product Datasheet. Catalogue No. SZ-C008024. Chemical Name: 8-chloro-11-(4-nitrosopiperazin-1-yl)-5H-dibenzo[b,e][1,4]diazepine. View Source
• [3] Sharma A, Pedavenkatagari NR, Ettaboina SK, Nakka S. A Green and Ultra-Sensitive Liquid Chromatography–Tandem Mass Spectrometry Method for Simultaneous Trace-Level Quantification of Nitrosamine Drug Substance Related Impurities in Clozapine: Method Development, Validation, and Greenness Evaluation. Separation Science Plus. 2025;e70152. doi:10.1002/sscp.70152. View Source
• [4] ICH. ICH Guideline M7(R2): Assessment and Control of DNA Reactive (Mutagenic) Impurities in Pharmaceuticals to Limit Potential Carcinogenic Risk. International Council for Harmonisation; 2023. View Source

N-Nitroso Desmethyl Clozapine: Substitution Limitations

Substituting N-nitroso desmethyl clozapine (N-CZNC) with N-nitroso clozapine (N-CZN) or a small-molecule nitrosamine surrogate such as NDMA in analytical workflows is scientifically indefensible. The two clozapine-derived nitrosamines differ fundamentally in their molecular structure, MS/MS fragmentation pathways, chromatographic retention behaviour, and regulatory acceptable intake (AI) limits, with N-CZNC assigned CPCA Category 3 (AI 400 ng/day) versus N-CZN at CPCA Category 5 (AI 1500 ng/day)—a 3.75-fold difference in permitted daily exposure [1][2]. In a validated LC-MS/MS method, N-CZNC exhibits a detection sensitivity (LOD 0.014 µg/mL) that is 4.1-fold greater than that of N-CZN (LOD 0.058 µg/mL), meaning that any attempt to use N-CZN as a surrogate would miss N-CZNC at concentrations that are already toxicologically relevant [3]. Furthermore, N-CZN has been reported to undergo decomposition to clozapine and nitric oxide under standard handling conditions, compromising its reliability as a calibration standard . These orthogonal differences establish that only a characterized, compound-specific N-CZNC reference standard can support compliant ANDA/NDA nitrosamine risk assessment for clozapine drug substances and finished products.

Regulatory AI N-CZNC: 400 ng/day (Category 3) vs N-CZN: 1500 ng/day (Category 5)

A 3.75-fold tighter limit means using N-CZN as calibrant may not drive LOQ low enough for N-CZNC.

MS Sensitivity N-CZNC LOD ~4× lower than N-CZN LOD in co-validated method

Surrogate calibration with N-CZN risks missing N-CZNC at toxicologically relevant concentrations.

Stability N-CZNC stable at 2–8°C; N-CZN reported to decompose

Standard instability may introduce systematic error in calibration and recovery experiments.

• [1] TGA/EMA. Updated Nitrosamine Acceptable Intake Limits. N-nitroso-clozapine EP Impurity C: AI 400 ng/day, CPCA Category 3; N-nitroso-clozapine: AI 1500 ng/day, CPCA Category 5. Published February 2024. View Source
• [2] EMA/CMDh. Questions and Answers for Marketing Authorisation Holders/Applicants on the CHMP Opinion for the Article 5(3) of Regulation (EC) No 726/2004 Referral on Nitrosamine Impurities in Human Medicinal Products – Appendix 1. Updated February 2024. View Source
• [3] Sharma A, Pedavenkatagari NR, Ettaboina SK, Nakka S. Separation Science Plus. 2025;e70152. LOD: 0.058 µg/mL (N-CZN) vs 0.014 µg/mL (N-CZNC); LOQ: 0.177 µg/mL (N-CZN) vs 0.044 µg/mL (N-CZNC). View Source

N-Nitroso Desmethyl Clozapine: Comparative Evidence

Regulatory AI and CPCA Category

The EMA and TGA have assigned N-nitroso clozapine EP Impurity C (N-CZNC) an Acceptable Intake of 400 ng/day under CPCA Category 3, whereas N-nitroso clozapine (N-CZN), the N-methylated analog, is assigned 1500 ng/day under CPCA Category 5 [1][2]. This 3.75-fold difference in permitted daily exposure reflects the higher predicted carcinogenic potency of N-CZNC and translates directly into more stringent analytical requirements: any QC method must achieve an LOQ capable of reliably quantifying N-CZNC at or below the 400 ng/day threshold in the context of the maximum daily dose of clozapine (up to 900 mg/day). Using an N-CZN reference standard for calibration would risk systematically underestimating the toxicological hazard posed by N-CZNC.

Regulatory AI & CPCA

Head-to-head

N-CZNC: 400 ng/day (Cat 3)
N-CZN: 1500 ng/day (Cat 5)
3.75-fold difference

Drives lower analytical LOQ targets for N-CZNC in QC methods

Per EMA/CMDh Appendix 1 (2024); CPCA methodology

Evidence Dimension	Regulatory Acceptable Intake (AI) and Carcinogenic Potency Categorization Approach (CPCA) Category
Target Compound Data	AI = 400 ng/day; CPCA Category 3
Comparator Or Baseline	N-Nitroso Clozapine (N-CZN): AI = 1500 ng/day; CPCA Category 5
Quantified Difference	AI difference: 3.75-fold (1500 / 400); CPCA Category difference: 2 levels (Category 3 vs Category 5)
Conditions	Regulatory framework: EMA/CMDh Appendix 1 (February 2024 update) and TGA nitrosamine limits; CPCA methodology per Kruhlak et al. (2024)

Why This Matters

A tighter AI limit mandates lower analytical LOQ targets and directly impacts method selection, instrument configuration, and procurement specifications for reference standards in ANDA/NDA nitrosamine control programs.

• [1] TGA. Latest Update to Nitrosamine Limits – N-Nitroso-clozapine EP Impurity C: AI 400 ng/day, CPCA Category 3. Published 2024. Available at USP Nitrosamines Exchange. View Source
• [2] Kruhlak NL, Schmidt M, Froetschl R, et al. Determining Recommended Acceptable Intake Limits for N-Nitrosamine Impurities in Pharmaceuticals: Development and Application of the Carcinogenic Potency Categorization Approach (CPCA). Regulatory Toxicology and Pharmacology. 2024;150:105640. doi:10.1016/j.yrtph.2024.105640. View Source

LC-MS/MS Detection Sensitivity

In a simultaneously validated green LC-MS/MS method, N-CZNC demonstrated an LOD of 0.014 µg/mL and an LOQ of 0.044 µg/mL, compared with 0.058 µg/mL and 0.177 µg/mL respectively for N-CZN under identical chromatographic conditions (Agilent Poroshell HPH C18 column; mobile phase A: 0.01 M ammonium bicarbonate in water; mobile phase B: 0.1% formic acid in 50:50 methanol:acetonitrile; flow rate 0.5 mL/min; column temperature 40°C) [1]. The 4.1-fold lower LOD and 4.0-fold lower LOQ for N-CZNC are attributed to differences in ionization efficiency and fragmentation yield between the desmethyl (m/z 342.1 → 312.0) and methylated (m/z 356.0 → 326.0) precursor ions [1]. Method accuracy for both analytes was demonstrated with recoveries between 88% and 102%, and linearity exceeded R² > 0.999 from LOQ to 150% of the specification limit [1].

LC-MS/MS Sensitivity

Head-to-head

LOD: 0.014 vs 0.058 µg/mL
LOQ: 0.044 vs 0.177 µg/mL
4.1-fold and 4.0-fold lower for N-CZNC

Intrinsically higher MS sensitivity may require dedicated N-CZNC method optimization

Co-validated green LC-MS/MS; MRM 342.1→312.0

Evidence Dimension	Limit of Detection (LOD) and Limit of Quantification (LOQ) by LC-MS/MS
Target Compound Data	LOD = 0.014 µg/mL; LOQ = 0.044 µg/mL (N-CZNC)
Comparator Or Baseline	N-CZN: LOD = 0.058 µg/mL; LOQ = 0.177 µg/mL
Quantified Difference	LOD: 4.1-fold lower for N-CZNC; LOQ: 4.0-fold lower for N-CZNC
Conditions	Agilent Poroshell HPH C18 column; gradient elution; ESI-MS/MS in MRM mode; transitions m/z 342.1→312.0 (N-CZNC) and m/z 356.0→326.0 (N-CZN); validated per ICH Q2(R2) and USP <1225>

Why This Matters

The intrinsically higher MS sensitivity for N-CZNC means that methods optimized for N-CZN may be insufficient for N-CZNC quantification at toxicologically relevant levels, necessitating compound-specific method development and procurement of a dedicated N-CZNC reference standard.

• [1] Sharma A, Pedavenkatagari NR, Ettaboina SK, Nakka S. A Green and Ultra-Sensitive Liquid Chromatography–Tandem Mass Spectrometry Method for Simultaneous Trace-Level Quantification of Nitrosamine Drug Substance Related Impurities in Clozapine. Separation Science Plus. 2025;e70152. LOD/LOQ data from Abstract and Results sections. View Source

Structural and Mass Spectrometric Differentiation

N-CZNC is the N-nitroso derivative of N-desmethylclozapine (norclozapine) and bears a free piperazine NH group, whereas N-CZN is the N-nitroso derivative of clozapine itself and carries an N-methylpiperazine moiety [1][2]. This single methyl group difference yields molecular formulae of C₁₇H₁₆ClN₅O (monoisotopic mass 341.1043 Da) for N-CZNC and C₁₈H₁₈ClN₅O (monoisotopic mass 355.1199 Da) for N-CZN, with corresponding molecular weights of 341.8 g/mol and 355.8 g/mol [1][3]. In LC-MS/MS MRM mode, the precursor-to-product ion transitions are m/z 342.1 → 312.0 (N-CZNC) and m/z 356.0 → 326.0 (N-CZN), with both exhibiting a characteristic neutral loss of 30 Da (NO•) from the nitroso moiety [4]. The dinitroso analog, N,N-Dinitroso Clozapine EP Impurity C (C₁₇H₁₅ClN₆O₂, MW 370.8 g/mol), represents a further oxidation product containing two nitroso groups and serves as an orthogonal marker of nitrosation stress [5].

Structural Identity

Cross-study comparable

C₁₇H₁₆ClN₅O; MW 341.8; m/z 342.1→312.0
vs N-CZN: C₁₈H₁₈ClN₅O; MW 355.8; m/z 356.0→326.0
Δ = 14 Da (CH₂ unit)

14-Da difference demands explicit chromatographic resolution or selective MRM for unambiguous confirmation

Characterized by ¹H/¹³C NMR, HRMS, HPLC

Evidence Dimension	Molecular formula, molecular weight, and MS/MS precursor ion
Target Compound Data	N-CZNC: C₁₇H₁₆ClN₅O; MW 341.8 g/mol; [M+H]⁺ m/z 342.1; product ion m/z 312.0
Comparator Or Baseline	N-CZN: C₁₈H₁₈ClN₅O; MW 355.8 g/mol; [M+H]⁺ m/z 356.0; product ion m/z 326.0; N,N-Dinitroso Clozapine: C₁₇H₁₅ClN₆O₂; MW 370.8 g/mol
Quantified Difference	ΔMW = 14.0 g/mol (one CH₂ unit) between N-CZNC and N-CZN; Δm/z = 14.0 Da for precursor ions; consistent 30 Da neutral loss (NO•) in both
Conditions	Chemical structures verified by IUPAC nomenclature and molecular formula assignment from Veeprho, SynZeal, and PubChem records

Why This Matters

The 14-Da mass difference, while seemingly minor, demands explicit chromatographic resolution or selective MRM transitions to avoid misidentification; procurement of a certified N-CZNC reference standard with full characterization data (¹H NMR, ¹³C NMR, HRMS, IR) is essential for unambiguous identity confirmation in regulatory submissions.

• [1] Veeprho. N-Nitroso Clozapine EP Impurity C – Product Datasheet. IUPAC: 8-chloro-11-(4-nitrosopiperazin-1-yl)-5H-dibenzo[b,e][1,4]diazepine. MW: 341.80 g/mol. Catalogue No. VE0013882. View Source
• [2] Veeprho. N-Nitroso Clozapine – Product Datasheet. IUPAC: 8-chloro-11-(4-methylpiperazin-1-yl)-5-nitroso-5H-dibenzo[b,e][1,4]diazepine. MW: 355.83 g/mol. CAS 156632-03-0. View Source
• [3] PubChem. N-Nitroso-clozapine. Compound Summary. CID 171390041. Molecular Weight: 355.8 g/mol. Molecular Formula: C18H18ClN5O. View Source
• [4] Sharma A et al. Separation Science Plus. 2025;e70152. MRM transitions: m/z 356.0→326.0 (N-CZN); m/z 342.1→312.0 (N-CZNC). View Source
• [5] SynZeal. N,N-Dinitroso Clozapine EP Impurity C – Product Datasheet. MW: 370.8 g/mol. Molecular Formula: C17H15ClN6O2. View Source

Stability and Handling Robustness

N-Nitroso clozapine (N-CZN) has been explicitly reported by commercial suppliers to be unstable, decomposing into clozapine and nitric oxide under ambient conditions . Independent observations from the USP Nitrosamines Exchange forum confirm inconsistent impurity behaviour for N-CZN when spiked into sample matrices during LC-MS method development, with suspected sensitivity to pH, redox conditions, and matrix effects [1]. In contrast, N-CZNC is supplied as a well-characterized reference standard with documented stability under recommended storage conditions (2–8°C, protected from light) by multiple GMP-compliant vendors . While no formal forced-degradation head-to-head study comparing the two compounds has been published, the available vendor and user-community data indicate that N-CZNC presents a lower risk of standard degradation during analytical workflow execution.

Stability & Handling

Data to verify

N-CZNC: stable at 2–8°C
N-CZN: reported decomposition to clozapine + NO

Standard integrity may influence long-term calibration reproducibility

Based on vendor documentation; formal degradation study not published

Evidence Dimension	Qualitative stability and handling robustness under recommended storage and analytical conditions
Target Compound Data	N-CZNC: supplied as a stable reference standard; storage at 2–8°C; characterized by ¹H NMR, ¹³C NMR, HRMS, and HPLC purity >95%
Comparator Or Baseline	N-CZN: reported to decompose to clozapine + NO; inconsistent spike recovery behaviour observed in LC-MS method development
Quantified Difference	No quantitative degradation rate constants available; differentiation is qualitative based on vendor documentation and community-reported handling experience
Conditions	Storage: 2–8°C refrigerated (both compounds). Sample preparation: neutral to slightly basic pH recommended; avoid sonication and acidic conditions.

Why This Matters

Reference standard instability introduces systematic error into calibration curves and recovery experiments; selecting N-CZNC over N-CZN may reduce method revalidation frequency and improve long-term analytical reproducibility in QC laboratories.

• [1] USP Nitrosamines Exchange Forum. Discussion Thread: 'N-Nitroso clozapine' – inconsistent impurity behaviour when spiked in samples during LC-MS method development. Posted March 2025. View Source

N-Nitroso Desmethyl Clozapine: Priority Applications

ANDA/NDA Nitrosamine Risk Assessment

Regulatory submissions for clozapine-containing drug products require quantitative confirmatory testing for NDSRIs per the EMA/FDA three-step nitrosamine control framework. N-CZNC, with its CPCA Category 3 classification and AI of 400 ng/day, is the more toxicologically stringent of the two primary clozapine nitrosamines and must be explicitly quantified using a compound-specific reference standard [1]. The co-validated LC-MS/MS method providing LOD 0.014 µg/mL and LOQ 0.044 µg/mL for N-CZNC enables reliable quantification well below the 400 ng/day threshold even at the maximum clozapine daily dose of 900 mg/day, supporting compliant Step 2 confirmatory testing and Step 3 remediation verification [2].

Stability-Indicating Method Development

Both clozapine and its N-desmethyl impurity contain secondary amine moieties susceptible to nitrosation during manufacturing, storage, and stability testing [1]. Incorporating N-CZNC as a reference marker in stability-indicating HPLC or LC-MS/MS methods enables detection of nitrosation stress under accelerated and long-term ICH storage conditions. The distinct retention time and MRM transition (m/z 342.1 → 312.0) of N-CZNC, separated from the N-CZN signal (m/z 356.0 → 326.0), ensures that the two nitrosamine species are independently monitored without cross-interference, providing a complete picture of nitrosation risk across the product shelf life [2].

Clozapine API Batch Release Testing

Clozapine synthetic routes that involve nitro group reduction, use of sodium nitrite, or processing under acidic conditions in the presence of secondary amines carry elevated risk of NDSRI formation. N-CZNC is specifically flagged by EMA and TGA as a nitrosamine requiring control in clozapine APIs, with an AI limit of 400 ng/day [1]. QC laboratories performing batch release testing must employ a characterized N-CZNC reference standard with traceability to EP or USP pharmacopeial standards to calibrate the analytical method, ensuring that each API batch meets the regulatory AI threshold before release for formulation [3].

Forced Degradation and Nitrosation Stress Studies

Formulation development studies assessing the risk of nitrosamine formation during drug product shelf life require spiking experiments with authentic N-CZNC reference material to establish method recovery, matrix effect, and extraction efficiency across diverse excipient blends. The reported 4.1-fold higher MS sensitivity for N-CZNC relative to N-CZN, combined with documented recovery accuracy of 88–102% in the co-validated method, supports robust quantification even in complex formulation matrices [1]. Additionally, N-CZNC can serve as a marker to evaluate whether specific excipients containing nitrite impurities or acidic microenvironments promote in situ nitrosation of residual N-desmethylclozapine during accelerated stability protocols.

Application

Selection Property

Validation Focus

Clozapine ANDA/NDA Nitrosamine Risk Assessment

Compound-specific NDSRI reference standard

Regulatory AI compliance and LOQ verification at maximum daily dose

Stability-Indicating Method Development

Distinct retention and MRM transition (342.1→312.0)

Separation from N-CZN; nitrosation stress monitoring under ICH conditions

Clozapine API Batch Release Testing

Traceability to EP/USP pharmacopeial standards

Quantitative accuracy at the 400 ng/day AI threshold

Forced Degradation / Nitrosation Stress Studies

Validated recovery in formulation matrices

Spike-recovery and matrix-effect assessment across excipient blends

• [1] TGA/EMA. Updated Nitrosamine Acceptable Intake Limits. N-nitroso-clozapine EP Impurity C: AI 400 ng/day, CPCA Category 3. Published February 2024. View Source
• [2] Sharma A, Pedavenkatagari NR, Ettaboina SK, Nakka S. Separation Science Plus. 2025;e70152. Method validation data: LOD, LOQ, MRM transitions, recovery, and linearity for N-CZNC and N-CZN. View Source
• [3] SynZeal. Clozapine Nitroso EP Impurity C – Product Datasheet. Supplied with detailed characterization data compliant with regulatory guidelines; traceability against USP or EP pharmacopeial standards. View Source